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Compound of Interest

Compound Name: 1,2-Dichlorobenzene

Cat. No.: B045396 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on minimizing exposure to 1,2-Dichlorobenzene vapors in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is 1,2-Dichlorobenzene and what are its primary hazards in the lab?

A1: 1,2-Dichlorobenzene (o-dichlorobenzene) is a colorless to pale yellow liquid with a distinct

aromatic odor.[1][2] In the laboratory, it is used as a solvent and a chemical intermediate.[1]

The primary hazards associated with 1,2-Dichlorobenzene are:

Inhalation an Skin Absorption: It can be harmful if inhaled or absorbed through the skin.[1][3]

Irritation: Contact can cause irritation to the skin, eyes, and respiratory tract.[1][3][4][5]

Systemic Effects: Exposure can lead to headaches, nausea, dizziness, and lightheadedness.

[1] Long-term or high-level exposure may cause damage to the liver, kidneys, lungs, and

nervous system.[1][2]

Flammability: It is a combustible liquid and its vapors can form explosive mixtures with air,

especially with heating.[3][6]

Q2: What are the established occupational exposure limits for 1,2-Dichlorobenzene?
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A2: Various regulatory agencies have established occupational exposure limits to protect

laboratory personnel. These limits are summarized in the table below. It is crucial to note that

skin contact can lead to overexposure even if air levels are below the prescribed limits.[1]

Q3: What are the most effective ways to control exposure to 1,2-Dichlorobenzene vapors?

A3: The most effective method for controlling exposure is to use a combination of engineering

controls, administrative controls, and personal protective equipment (PPE), often referred to as

the "Hierarchy of Controls." Engineering controls are the most effective and should be

prioritized.[1]

Q4: What should I do in case of an accidental spill of 1,2-Dichlorobenzene?

A4: In the event of a spill, immediately alert personnel in the area and restrict access.[7]

Evacuate non-essential personnel from the spill area.[1] Remove all sources of ignition.[1] If

the spill is minor, trained personnel wearing appropriate PPE can clean it up by absorbing the

liquid with an inert material like vermiculite or sand and placing it in a sealed container for

disposal as hazardous waste.[1] For major spills, evacuate the area and contact your

institution's emergency response team.[8]

Q5: What are the first aid procedures for 1,2-Dichlorobenzene exposure?

A5:

Inhalation: Move the affected person to fresh air. If breathing has stopped, begin rescue

breathing and seek immediate medical attention.[1]

Skin Contact: Immediately wash the contaminated skin with large amounts of soap and

water.[1] Remove contaminated clothing promptly.[3]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.[5]
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Issue Possible Cause Solution

Noticeable odor of 1,2-

Dichlorobenzene in the lab.

Inadequate ventilation,

improper storage, or a small,

undetected spill.

Immediately check the

ventilation system, particularly

the chemical fume hood, for

proper function. Inspect all

containers of 1,2-

Dichlorobenzene for tight

seals. Carefully check the work

area for any signs of a spill. If

the odor persists, evacuate the

area and report it to your lab

supervisor or safety officer. Do

not rely on odor alone as a

warning of hazardous

exposure, as the odor

threshold can vary.[1][2]

Skin irritation after handling

1,2-Dichlorobenzene.

Inadequate or improper glove

selection, or a tear in the

glove.

Immediately wash the affected

area with soap and water for at

least 15 minutes.[1] Review

the Safety Data Sheet (SDS)

for the appropriate glove

material (e.g., solvent-resistant

gloves).[1] Inspect gloves for

any damage before use.

Dizziness or headache during

an experiment.

Inhalation of 1,2-

Dichlorobenzene vapors due

to working outside of a fume

hood or a malfunctioning hood.

Immediately move to an area

with fresh air. If symptoms

persist, seek medical attention.

Always handle 1,2-

Dichlorobenzene in a properly

functioning chemical fume

hood.[3][4]

Data Presentation
Table 1: Occupational Exposure Limits for 1,2-Dichlorobenzene
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Organization Limit Value Notes

OSHA
Permissible Exposure

Limit (PEL)
50 ppm

Ceiling limit, not to be

exceeded at any time.

[1][2]

NIOSH
Recommended

Exposure Limit (REL)
50 ppm Ceiling limit.[1]

ACGIH

Threshold Limit Value

(TLV) - Time-Weighted

Average (TWA)

25 ppm
Averaged over an 8-

hour work shift.[1]

ACGIH

Threshold Limit Value

(TLV) - Short-Term

Exposure Limit

(STEL)

50 ppm

A 15-minute exposure

that should not be

exceeded at any time

during a workday.[1]

Table 2: Physical and Chemical Properties of 1,2-Dichlorobenzene

Property Value

Vapor Pressure 1 mm Hg at 20°C (68°F)[1]

Flash Point 66.1°C (151°F)[1]

Water Solubility Insoluble[1]

Odor Threshold
0.70 ppm (Note: The range of accepted odor

thresholds is broad)[1]

Experimental Protocols
Protocol 1: Standard Procedure for Handling 1,2-Dichlorobenzene

Preparation:

Review the Safety Data Sheet (SDS) for 1,2-Dichlorobenzene.[9]

Ensure a chemical fume hood is available and functioning correctly.
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Verify that an emergency shower and eyewash station are accessible.[1]

Don the appropriate Personal Protective Equipment (PPE): safety goggles, a lab coat, and

solvent-resistant gloves.[4]

Handling:

Conduct all work involving 1,2-Dichlorobenzene inside a chemical fume hood.[3][4]

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers of 1,2-Dichlorobenzene tightly closed when not in use.[6]

Storage:

Store 1,2-Dichlorobenzene in a cool, dry, well-ventilated area, away from heat and direct

sunlight.[1]

Store in tightly closed containers.[1]

Ensure it is stored away from incompatible materials such as oxidizing agents and strong

acids.[1]

Waste Disposal:

Dispose of 1,2-Dichlorobenzene waste in a designated, properly labeled hazardous

waste container.

Follow all institutional and local regulations for hazardous waste disposal.

Mandatory Visualization
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Hierarchy of Controls for 1,2-Dichlorobenzene

Elimination
(Substitute with a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Most Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing chemical exposure.
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1,2-Dichlorobenzene Spill Occurs

Alert others in the area

Evacuate non-essential personnel

Remove ignition sources

Assess Spill Size

Minor Spill

Minor

Major Spill

Major

Trained personnel clean up
with appropriate PPE Contact Emergency Response

Dispose of waste properly

Click to download full resolution via product page

Caption: Workflow for responding to a 1,2-Dichlorobenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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